7-Fluoro-3-methoxyisoquinolin-1-ol
Description
7-Fluoro-3-methoxyisoquinolin-1-ol is a fluorinated isoquinoline derivative characterized by a fluorine atom at the 7-position and a methoxy group at the 3-position of the aromatic ring. The compound’s structure combines electronegative and electron-donating substituents, which influence its electronic properties, solubility, and biological interactions.
Properties
Molecular Formula |
C10H8FNO2 |
|---|---|
Molecular Weight |
193.17 g/mol |
IUPAC Name |
7-fluoro-3-methoxy-2H-isoquinolin-1-one |
InChI |
InChI=1S/C10H8FNO2/c1-14-9-4-6-2-3-7(11)5-8(6)10(13)12-9/h2-5H,1H3,(H,12,13) |
InChI Key |
CDWDKIHDXKQRMK-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC2=C(C=C(C=C2)F)C(=O)N1 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Electronic Differences
The biological and chemical properties of isoquinoline derivatives are highly dependent on substituent type, position, and ring saturation. Below is a comparative analysis of 7-Fluoro-3-methoxyisoquinolin-1-ol and key analogs:
Table 1: Structural and Functional Comparison
| Compound Name | Substituents | Key Features | Biological Activity Insights |
|---|---|---|---|
| 7-Fluoro-3-methoxyisoquinolin-1-ol | 7-F, 3-OCH₃, 1-OH | High electronegativity (F) enhances metabolic stability; 3-OCH₃ improves solubility. | Pending specific data; inferred anticancer potential from structural analogs. |
| 7-Chloroisoquinolin-1-ol | 7-Cl, 1-OH | Chlorine’s larger atomic radius increases steric hindrance. | High activity in MCF-7 cancer cells (IC₅₀ = 20 µM). |
| 7-Bromoisoquinolin-3-ol | 7-Br, 3-OH | Bromine’s polarizability enhances binding to hydrophobic pockets. | Antimicrobial and anticancer activity via kinase inhibition. |
| 7-Methoxyisoquinolin-1-ol | 7-OCH₃, 1-OH | Methoxy group reduces electrophilicity, altering reaction pathways. | Used as a synthetic intermediate for agrochemicals. |
| 7-Methoxy-2,3-dihydroisoquinolin-4(1H)-one | 7-OCH₃, partially saturated ring | Ring saturation increases conformational flexibility. | Potential CNS activity due to improved blood-brain barrier penetration. |
Impact of Substituent Position
- 7-Fluoro vs. 7-Chloro/Bromo : Fluorine’s small size and high electronegativity enhance metabolic stability and hydrogen-bonding capacity compared to bulkier halogens (Cl, Br), which may improve target selectivity .
- 3-Methoxy vs. 7-Methoxy : The 3-OCH₃ group in the target compound may reduce steric hindrance compared to 7-OCH₃ analogs, facilitating interactions with planar biological targets (e.g., DNA topoisomerases) .
Ring Saturation Effects
Fully aromatic isoquinolines (e.g., 7-Fluoro-3-methoxyisoquinolin-1-ol) exhibit rigid planar structures ideal for intercalation, whereas partially saturated analogs (e.g., dihydroisoquinolines) show enhanced solubility and adaptability to enzyme active sites .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
